8-chloro-6-(2-chlorophenyl)-4H-imidazo[1,2-a][1,4]benzodiazepine

• Molecular Formula: C17H11Cl2N3
• Molecular Weight: 328.2 g/mol
• IUPAC Name: 8-chloro-6-(2-chlorophenyl)-4H-imidazo[1,2-a][1,4]benzodiazepine
• InChI: InChI=1S/C17H11Cl2N3/c18-11-5-6-15-13(9-11)17(12-3-1-2-4-14(12)19)21-10-16-20-7-8-22(15)16/h1-9H,10H2
• InChI Key: VOJZJYUSBGIYEC-UHFFFAOYSA-N
• Canonical SMILES: C1C2=NC=CN2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl

Description

8-chloro-6-(2-chlorophenyl)-4H-imidazo[1,2-a][1,4]benzodiazepine is a useful research compound. Its molecular formula is C17H11Cl2N3 and its molecular weight is 328.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In the manner given in Example 33, 2',5-dichloro-2-[2-(phthalimidomethyl)imidazol-1-yl]benzophenone (4.76 g., 10.0 mmol) is dissolved in 60 ml. of ethanol, treated with 1.00 ml. of hydrazine hydrate and heated to 73° C. for 2 hours. After filtration of the reaction mixture, the mother liquids are concentrated and the residue is recrystallized from ethyl acetate/hexane mixtures to give 8-chloro-6-(o-chlorophenyl)-4H-imidazo[1,2-a][1,4]benzodiazepine of melting point 178°-180° C.

Synthesis routes and methods II

Procedure details

A mixture of 1.0 g. of 8-chloro-6-(2-chlorophenyl)-4H-imidazo[1,2-a][1,4]benzodiazepine-1-carboxaldehyde (II) and 0.1 g. of tris(triphenylphosphine)rhodium chloride in 50 ml. of benzene is refluxed for about 6 hours. The mixture is then allowed to cool and filtered to remove the catalyst. The fitrate thus obtained is concentrated in vacuo to give 8-chloro-6-(2-chlorophenyl)-4H-imidazo[1,2-a][1,4]benzodiazepine, which is further purified by chromatography on silica gel and/or crystallization, m.p. 179°-180° C.